4-Sec-butoxy-3-iodobenzoic acid

• CAS No.: 1131614-17-9
• Molecular Formula: C11H13IO3
• Molecular Weight: 320.12 g/mol
• IUPAC Name: 4-butan-2-yloxy-3-iodobenzoic acid
• InChI: InChI=1S/C11H13IO3/c1-3-7(2)15-10-5-4-8(11(13)14)6-9(10)12/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key: OHACQAGAZPBNIP-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=C(C=C(C=C1)C(=O)O)I

Description

4-Sec-butoxy-3-iodobenzoic acid (systematic name: 4-(sec-butoxy)-3-iodobenzoic acid) is a substituted benzoic acid derivative featuring a sec-butoxy group at the para position and an iodine atom at the meta position of the aromatic ring.

Comparison with Similar Compounds

Structural and Substituent Analysis

The following compounds share structural similarities with 4-sec-butoxy-3-iodobenzoic acid, differing primarily in substituent groups at positions 3 and 4 of the benzoic acid backbone:

Compound Name	CAS Number	Position 3	Position 4	Key Features
4-Butoxy-3-iodobenzoic acid	1131614-07-7	Iodo	Butoxy (linear)	Ether-linked linear butyl chain; iodine enhances halogen bonding potential .
3-Iodo-4-isobutoxybenzoic acid	1131614-19-1	Iodo	Isobutoxy (branched)	Branched ether chain may alter solubility and steric interactions .
4-Butoxy-3-methoxybenzoic acid	3535-34-0	Methoxy	Butoxy	Methoxy group is electron-donating, contrasting with iodo's electron-withdrawing nature .
4-Azido-3-iodobenzoic acid	1216380-53-8	Iodo	Azido	Azido group enables click chemistry applications; iodine adds heavy atom effect .
4-Butyl-3-iodobenzoic acid	Not specified	Iodo	Butyl (alkyl)	Alkyl chain increases lipophilicity compared to ether-linked butoxy derivatives .

Physicochemical and Functional Differences

• Solubility and Polarity :

  • Ether-linked substituents (e.g., butoxy, isobutoxy) reduce water solubility compared to alkyl chains (e.g., butyl) due to increased molecular weight and partial polarity .
  • The electron-withdrawing iodine atom in 4-sec-butoxy-3-iodobenzoic acid may lower pKa compared to methoxy-substituted analogs, enhancing acidity .

• Reactivity :

  • Iodine’s polarizability facilitates halogen bonding, useful in crystal engineering or receptor targeting.
  • Azido derivatives (e.g., 4-azido-3-iodobenzoic acid) are highly reactive in Cu-catalyzed azide-alkyne cycloaddition (CuAAC), enabling bioconjugation .

• Applications :

  • Pharmaceutical Intermediates : Butoxy/iodo derivatives serve as precursors for drug candidates due to their tunable electronic properties .
  • Material Science : Methoxy and azido analogs are employed in polymer synthesis or photoaffinity labeling .